Cas no 17151-48-3 (Tributyl(4-chlorophenyl)stannane)

• Product Name: Tributyl(4-chlorophenyl)stannane
• CAS No: 17151-48-3
• MF: C₁₈H₃₁ClSn
• MW: 401.601743936539
• CID: 1353927
• PubChem ID: 11112179
• Update Time: 2025-04-20

Tributyl(4-chlorophenyl)stannane Chemical and Physical Properties

Names and Identifiers

• Stannane, tributyl(4-chlorophenyl)-
• tributyl-(4-chlorophenyl)stannane
• Tributyl(4-chlorophenyl)stannane
• Tributyl(p-chlorophenyl)tin
• Tributyl(p-chlorophenyl)stannane
• (4-Chlorophenyl)tributylstannane
• 1-Chloro-4-(tributylstannyl)benzene
• SCHEMBL7217523
• AS-2982
• Tributyl-(4-chloro-phenyl)-stannane
• AKOS024438571
• GZJNLVYEAQGOSJ-UHFFFAOYSA-N
• p-Chlorotributylphenyltin
• A907271
• 17151-48-3
• MFCD01114694
• Tributyl(4-chloro)phenylstannane, 95%
• DTXSID60455613

• MDL： MFCD01114694
• Inchi： 1S/C6H4Cl.3C4H9.Sn/c7-6-4-2-1-3-5-6;3*1-3-4-2;/h2-5H;3*1,3-4H2,2H3;
• InChI Key： GZJNLVYEAQGOSJ-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CC(=CC=1)Cl)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 394.11663
• Monoisotopic Mass: 402.113631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.169 g/mL at 25 °C
• Flash Point: >110 °C
• Refractive Index: 1.5233 (589.3 nm 25 ºC)
• Solubility: Insuluble (3.0E-5 g/L) (25 ºC),
• PSA: 0

Tributyl(4-chlorophenyl)stannane Security Information

• Hazardous Material transportation number：UN 2788 6.1/PG 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes